molecular formula C23H19N3O4S3 B2374429 4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide CAS No. 941914-96-1

4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide

Cat. No.: B2374429
CAS No.: 941914-96-1
M. Wt: 497.6
InChI Key: IDHCLXXSKVCBCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide is a structurally complex molecule featuring a benzamide core with two distinct substituents:

  • Sulfamoyl group: Modified with a furan-2-ylmethyl and methyl group (N-(furan-2-ylmethyl)-N-methylsulfamoyl), introducing both aromatic (furan) and alkyl (methyl) functionalities.

This compound’s design integrates sulfonamide and thiazole motifs, which are frequently associated with bioactive properties such as antimicrobial and anticonvulsant activities . The presence of the thiochromeno-thiazole scaffold is notable for its rarity in literature, distinguishing it from simpler thiazole derivatives.

Properties

IUPAC Name

4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19N3O4S3/c1-26(13-16-5-4-12-30-16)33(28,29)17-10-8-15(9-11-17)22(27)25-23-24-21-18-6-2-3-7-19(18)31-14-20(21)32-23/h2-12H,13-14H2,1H3,(H,24,25,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDHCLXXSKVCBCN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CSC5=CC=CC=C54
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19N3O4S3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

497.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, synthesis, mechanisms of action, and comparative analyses with related compounds.

Chemical Structure and Properties

The molecular formula of the compound is C20H19N3O7SC_{20}H_{19}N_{3}O_{7}S, with a molecular weight of approximately 445.45 g/mol. The structure features a furan ring, a sulfamoyl group, and thiochromeno-thiazole moieties, which contribute to its potential biological activities.

Synthesis

The synthesis of this compound typically involves multiple steps:

  • Formation of the Benzamide Core : The benzamide core can be synthesized through the reaction of 4-methoxy-2-nitrobenzoic acid with an appropriate amine under dehydrating conditions.
  • Introduction of the Sulfamoyl Group : The sulfamoyl group is introduced by reacting the intermediate with a sulfonyl chloride derivative in the presence of a base.
  • Attachment of the Furan-2-ylmethyl Group : The final step involves alkylation of the sulfamoyl intermediate with furan-2-ylmethyl chloride under basic conditions.

The mechanism of action for this compound may involve interactions with various biological targets such as enzymes or receptors. The sulfamoyl group can mimic phosphate groups, potentially inhibiting enzymes that utilize phosphate substrates. Additionally, the furan moiety may undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activity. For instance, derivatives containing furan have demonstrated effectiveness against various bacterial strains by inhibiting cell wall synthesis or disrupting essential metabolic pathways. The specific interactions of this compound with bacterial enzymes warrant further investigation to elucidate its antimicrobial efficacy.

Anticancer Activity

Preliminary studies suggest that compounds similar to this one may exert anticancer effects through mechanisms such as inhibition of tubulin polymerization. The structural modifications in related benzamide derivatives have shown improved antiproliferative activity against melanoma and prostate cancer cells, indicating potential therapeutic applications for this compound.

Comparative Analysis

A comparative analysis with structurally related compounds highlights the unique features and potential advantages of this compound:

Compound NameStructural FeaturesBiological Activity
4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4-nitrophenyl)benzamideLacks methoxy groupModerate antimicrobial
4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(2-methoxyphenyl)benzamideLacks nitro groupReduced anticancer activity

The unique combination of methoxy and nitro groups in the target compound enhances its solubility and biological activity compared to its analogs.

Case Studies

  • Antimicrobial Efficacy : A study demonstrated that derivatives similar to this compound exhibited antimicrobial activity against several bacterial strains, suggesting that modifications to the furan or sulfamoyl groups could enhance efficacy.
  • Anticancer Mechanism : In vitro studies on related benzamide derivatives revealed their ability to inhibit cancer cell proliferation significantly, prompting further exploration into how structural variations affect their activity.

Comparison with Similar Compounds

Structural Analogues with Sulfamoyl/Sulfonamide Moieties
Compound Name Key Structural Features Molecular Weight Key Spectral Data (IR/NMR) Reference
4-[methyl(phenyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide Benzamide + methyl-phenylsulfamoyl + thiazol-2-yl 387.43 g/mol IR: ν(C=O) ~1670 cm⁻¹; ¹H-NMR (DMSO-d6): δ 8.2 (s, thiazole-H)
N-[4-(p-tolyl)thiazol-2-yl]-4-methyl-N-(4-methylphenylsulfonyl)benzenesulfonamide Dual sulfonamide + thiazole + tolyl groups 484.58 g/mol IR: ν(SO₂) ~1150–1250 cm⁻¹; ¹³C-NMR: δ 165.2 (C=S)
Target Compound Benzamide + furan-methyl-sulfamoyl + thiochromeno-thiazole ~550–600 g/mol* Expected IR: ν(C=O) ~1660–1680 cm⁻¹; ν(S=O) ~1150–1250 cm⁻¹ (similar to sulfonamides ) N/A

Notes:

  • The target compound’s sulfamoyl group differs from sulfonamides in analogues due to the absence of a direct S=O linkage to nitrogen. This may reduce hydrogen-bonding capacity compared to sulfonamides .
Benzamide-Thiazole Hybrids
Compound Name Biological Activity Melting Point Synthesis Route Reference
4-Methoxy-N-(4-(4-(trifluoromethyl)phenoxy)thieno[2,3-d]pyrimidin-2-yl)benzamide Antifungal/antibacterial 198–200°C Condensation of thieno-pyrimidine with benzamide derivatives
N-(4-((4-(4-Chlorophenyl)thiazol-2-yl)amino)phenyl)isobutyramide (A28–A35) Antibacterial 190.6–265.7°C Nucleophilic substitution of thiazole amines with isobutyramides
Target Compound Unknown (structural focus) Not reported Likely involves coupling of sulfamoyl chloride with thiochromeno-thiazole amine N/A

Key Observations :

  • The target compound’s benzamide-thiazole linkage is analogous to A28–A35 , but the thiochromeno-thiazole system introduces a fused heterocycle absent in simpler derivatives.
  • The furan-methyl-sulfamoyl substituent may enhance lipophilicity compared to methoxy or chlorophenyl groups in analogues, affecting solubility and membrane permeability .
Furan-Containing Analogues
Compound Name Functional Groups Molecular Weight Spectral Data Reference
N-(4-(2-((3-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide Furan-carboxamide + thiazole 371.4 g/mol ¹H-NMR: δ 7.8 (furan-H); IR: ν(C=O) ~1680 cm⁻¹
Target Compound Furan-methyl-sulfamoyl + benzamide ~550–600 g/mol* Expected ¹H-NMR: δ 6.5–7.5 (furan-H); IR: ν(C=O) ~1660–1680 cm⁻¹ N/A

Comparison :

  • The furan ring in the target compound is part of a sulfamoyl side chain, whereas in , it is directly linked to a carboxamide. This structural variation may influence electronic properties and metabolic stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.